4-[5-(Phenylmethylidene)cyclopent-1-en-1-yl]morpholine

• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 4-(5-benzylidenecyclopenten-1-yl)morpholine
• InChI: InChI=1S/C16H19NO/c1-2-5-14(6-3-1)13-15-7-4-8-16(15)17-9-11-18-12-10-17/h1-3,5-6,8,13H,4,7,9-12H2
• InChI Key: LQUYXHJQRGYRJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC2=CC=CC=C2)C(=C1)N3CCOCC3

Description

4-[5-(Phenylmethylidene)cyclopent-1-en-1-yl]morpholine is a bicyclic organic compound featuring a cyclopentene ring fused with a benzylidene group and substituted with a morpholine moiety. The compound’s structure combines aromaticity (from the benzylidene group) with the strained cyclopentene ring, leading to unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[5-(Phenylmethylidene)cyclopent-1-en-1-yl]morpholine typically involves the reaction of morpholine with a cyclopentene derivative that has been functionalized with a phenylmethylidene group. The reaction conditions often include the use of a suitable solvent, such as dichloromethane or toluene, and a catalyst, such as a Lewis acid (e.g., aluminum chloride) to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-[5-(Phenylmethylidene)cyclopent-1-en-1-yl]morpholine may involve large-scale batch or continuous flow processes. These methods are designed to optimize yield and purity while minimizing costs and environmental impact. The use of automated reactors and advanced purification techniques, such as chromatography, ensures the efficient production of high-quality material.

Chemical Reactions Analysis

Types of Reactions

4-[5-(Phenylmethylidene)cyclopent-1-en-1-yl]morpholine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the phenylmethylidene group to a phenylmethyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides can be used in the presence of a base, such as sodium hydroxide (NaOH).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or alkanes. Substitution reactions can result in a variety of substituted morpholine derivatives.

Scientific Research Applications

4-[5-(Phenylmethylidene)cyclopent-1-en-1-yl]morpholine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-[5-(Phenylmethylidene)cyclopent-1-en-1-yl]morpholine involves its interaction with specific molecular targets, such as enzymes or receptors. The phenylmethylidene group can engage in π-π interactions with aromatic residues, while the morpholine ring can form hydrogen bonds with polar groups. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally related compounds and their distinguishing features:

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties/Findings
4-[5-(Phenylmethylidene)cyclopent-1-en-1-yl]morpholine	Benzylidene group (no substituents)	C₁₆H₁₈N₂O	256.33 (calc.)	94708-08-4	Safety data available (GHS-compliant); no bioactivity reported in evidence.
4-[5-(3-Nitro-benzylidene)-cyclopent-1-enyl]-morpholine	3-Nitro group on benzylidene ring	C₁₆H₁₇N₃O₃	286.33	588699-53-0	Higher molecular weight due to nitro group; discontinued commercial availability; purity ≥95%.
(S)-4-(5-Phenylpent-1-en-3-yl)morpholine	Pentenyl chain with phenyl substituent	C₁₅H₂₁NO	231.33	Not provided	Synthesized via iridium-catalyzed amination (79% yield); light yellow oil; TLC data reported .
5-(Morpholin-4-yl)pent-2-en-1-amine	Morpholine linked to pentenylamine chain	C₉H₁₈N₂O	170.25	Not provided	Highlighted for applications in pharmaceuticals, agrochemicals, and materials science; versatile intermediate .
5-(4-Chlorophenyl)-1-(4-methylphenyl)-1H-pyrazol-3-ylmethanone	Pyrazole core with chlorophenyl/methylphenyl groups	C₂₁H₂₀ClN₃O₂	381.86	477712-29-1	Structural diversity via pyrazole ring; no bioactivity data provided.

Key Comparisons

Structural Variations and Electronic Effects The parent compound (4-[5-(Phenylmethylidene)cyclopent-1-en-1-yl]morpholine) lacks electron-withdrawing/donating groups on the benzylidene ring, whereas the 3-nitro derivative (CAS 588699-53-0) introduces a strong electron-withdrawing nitro group. This modification likely alters reactivity, solubility, and stability .

Synthetic Accessibility The iridium-catalyzed synthesis of (S)-4-(5-phenylpent-1-en-3-yl)morpholine achieved a 79% yield under mild conditions (50°C, DME solvent), suggesting efficient scalability for morpholine-containing alkenes .

Biological and Functional Relevance

• While 5-(Morpholin-4-yl)pent-2-en-1-amine is highlighted for broad applications in drug discovery and materials science , the parent compound’s bioactivity remains underexplored in the provided evidence.
• Analogous compounds with piperazine/piperidine rings (e.g., in ) demonstrate that heterocycle modifications significantly impact receptor binding affinity. For example, replacing piperidine with piperazine improved Ki values for D2 and 5-HT1A receptors by ~43-fold and ~2-fold, respectively . This suggests that morpholine derivatives could exhibit similar trends if tested.